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In the evolving landscape of global research collaboration, the United States government has

established specific definitions for "countries of concern" to safeguard national security

interests and ensure the integrity of federally funded research. This guide provides an in-depth

overview of how these countries are defined, the key legislation driving these definitions, and

the implications for researchers, scientists, and drug development professionals.

The primary legislative document defining "foreign country of concern" in the context of

research funding is the CHIPS and Science Act of 2022.[1][2][3] This act, along with

subsequent guidance from federal agencies and related Executive Orders, establishes a

framework for identifying nations that may pose a risk to U.S. research and development

efforts.

Designated Countries of Concern
The CHIPS and Science Act explicitly names four countries as "foreign countries of concern."

[1][2][3] Various federal funding agencies have adopted this list, and other regulations have

identified similar, and sometimes expanded, lists for specific security purposes.
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Designated Country Primary Legislative/Executive Authority

People's Republic of China
CHIPS and Science Act of 2022[1][2][3],

Executive Order 14117[4]

Russian Federation
CHIPS and Science Act of 2022[1][2][3],

Executive Order 14117[4]

Islamic Republic of Iran
CHIPS and Science Act of 2022[1][2][3],

Executive Order 14117[4]

Democratic People's Republic of Korea (North

Korea)

CHIPS and Science Act of 2022[1][2][3],

Executive Order 14117[4]

Cuba Executive Order 14117[4]

Venezuela Executive Order 14117[4]

It is crucial to note that the CHIPS and Science Act grants the Secretary of State the authority

to designate additional countries as "of concern."[2][3] This means the list is subject to change

based on evolving geopolitical assessments.

Implications for Research Funding and
Collaboration
The designation of a country as "of concern" has several significant implications for

researchers and institutions seeking federal funding:

Malign Foreign Talent Recruitment Programs (MFTRPs): A primary focus is to counter

MFTRPs, which are broadly defined as efforts by these nations to recruit science and

technology professionals to benefit their economic or military goals.[5] Researchers are often

required to certify that they are not participating in such programs.[3]

Funding Restrictions: Federal funding agencies like the National Science Foundation (NSF),

the Department of Energy (DOE), and the National Institutes of Health (NIH) use this

designation to assess risks in international research collaborations.[5] This can influence

funding decisions, particularly in sensitive research areas. For example, recipients of CHIPS
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funds are prohibited from supporting semiconductor manufacturing in foreign countries of

concern.[1]

Disclosure Requirements: Researchers are subject to stringent disclosure requirements

regarding all sources of research support, foreign affiliations, and financial interests. Failure

to disclose ties to entities in countries of concern can lead to funding denial or termination.[6]

Data Security: Executive Order 14117 specifically addresses the risk of "countries of

concern" accessing Americans' bulk sensitive personal data.[4] This has led to restrictions on

data access for researchers and institutions in these countries.[7]

Gain-of-Function Research: An Executive Order issued in May 2025 specifically targets the

termination of federal funding for "dangerous gain-of-function research" conducted by foreign

entities in countries of concern.[8][9][10]

Logical Framework for "Countries of Concern"
Designation
The following diagram illustrates the logical flow from the primary legislation to the practical

implications for research funding.
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Caption: Legislative framework for defining "countries of concern" and its impact on research

funding.

It is important to understand that the designation of a country as "of concern" does not

automatically prohibit all research collaborations with individuals or institutions from that

country.[1] However, it does trigger a higher level of scrutiny and requires researchers to be

diligent in their compliance with disclosure and reporting obligations. Researchers are

encouraged to consult with their institution's research integrity and compliance offices for

specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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